N-cyclohexyl-5-oxo-N-(m-tolyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-cyclohexyl-N-(3-methylphenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H23N3O2S/c1-14-6-5-9-16(12-14)23(15-7-3-2-4-8-15)19(25)17-13-21-20-22(18(17)24)10-11-26-20/h5-6,9,12-13,15H,2-4,7-8,10-11H2,1H3
• InChI Key: GFWWWOFUUZDUHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(C2CCCCC2)C(=O)C3=CN=C4N(C3=O)CCS4
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol
• CAS No.: 532966-04-4

Description

N-cyclohexyl-5-oxo-N-(m-tolyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C20H23N3O2S and its molecular weight is 369.48. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Transformation

Research has been focused on the synthesis and transformation of related thiazolo[3,2-a]pyrimidine compounds. For instance, Pätzel and Liebscher (1993) explored the ring transformation of pyrimidine-4(1H)-thiones with cyclohexanespiro-3'-oxaziridine, yielding 5-(2-amino-1-arylethenyl)-1,2,4-thiadiazoles, showcasing the chemical versatility and reactivity of thiazolopyrimidine structures in synthesizing complex heterocycles (Pätzel & Liebscher, 1993).

Antimicrobial Activity

Compounds related to N-cyclohexyl-5-oxo-N-(m-tolyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide have shown antimicrobial properties. Gein et al. (2015) synthesized N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides and found that some of these compounds exhibited antimicrobial activity, indicating potential applications in combating microbial infections (Gein, Zamaraeva, Buzmakova, Odegova, & Gein, 2015).

Anticancer Research

The synthesis of novel benzo[4,5]thiazolo[1,2-a]pyrimidine-3-carboxylate derivatives and their evaluation as potential anticancer agents highlight the significance of thiazolopyrimidine derivatives in medicinal chemistry. Nagarapu et al. (2013) assessed the cytotoxicity of these compounds against various human cancer cell lines, with some showing promising activity, underscoring the potential of thiazolopyrimidine compounds in cancer treatment research (Nagarapu, Vanaparthi, Bantu, & Ganesh Kumar, 2013).

Chemical Properties and Synthesis Techniques

Research into the synthesis of thiazolo[3,2-a]pyrimidine derivatives, such as the work by Sekhar et al. (2020), has developed efficient one-pot methods for creating these compounds. Their work not only elucidates novel synthetic pathways but also assesses the cytotoxic activity of the synthesized compounds against various cancer cell lines, contributing to the understanding of the chemical properties and potential therapeutic uses of thiazolopyrimidine derivatives (Sekhar, Thriveni, Venkateswarlu, Daveedu, Peddanna, & Sainath, 2020).